Cas no 89019-90-9 (Benzoic acid, 2-hydroxy-, 4-(1,1-dimethylpropyl)phenyl ester)

• Product Name: Benzoic acid, 2-hydroxy-, 4-(1,1-dimethylpropyl)phenyl ester
• CAS No: 89019-90-9
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 615761
• PubChem ID: 23297424
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-, 4-(1,1-dimethylpropyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 4-(1,1-dimethylpropyl)phenyl ester
• [4-(2-methylbutan-2-yl)phenyl] 2-hydroxybenzoate
• DTXSID50632673
• 4-(2-Methylbutan-2-yl)phenyl 2-hydroxybenzoate
• 89019-90-9
• SCHEMBL8205574

• Inchi： 1S/C18H20O3/c1-4-18(2,3)13-9-11-14(12-10-13)21-17(20)15-7-5-6-8-16(15)19/h5-12,19H,4H2,1-3H3
• InChI Key： OASCOLAFQZWAIO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)C1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 46.5Ų